![molecular formula C16H16FNO2 B2926345 8'-Fluoro-6'-methyl-5',6'-dihydrospiro[cyclopentane-1,4'-pyrrolo[3,2,1-ij]quinoline]-1',2'-dione CAS No. 893780-26-2](/img/structure/B2926345.png)
8'-Fluoro-6'-methyl-5',6'-dihydrospiro[cyclopentane-1,4'-pyrrolo[3,2,1-ij]quinoline]-1',2'-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule with a spirocyclic structure . It contains a cyclopentane ring fused with a pyrroloquinoline ring system. The molecule also has a fluoro substituent and a methyl substituent .
Molecular Structure Analysis
The molecular formula of the compound is C16H16FNO2 . The presence of a spirocyclic structure suggests that the molecule may have interesting conformational properties. The fluorine atom could also significantly influence the molecule’s reactivity and properties.Scientific Research Applications
Heterocyclic Chemistry Research
The compound 8'-Fluoro-6'-methyl-5',6'-dihydrospiro[cyclopentane-1,4'-pyrrolo[3,2,1-ij]quinoline]-1',2'-dione is a significant subject in heterocyclic chemistry research. Medvedeva et al. (2014) describe a Stollé type reaction that yields similar compounds, highlighting the significance of such chemical reactions in synthesizing novel heterocyclic systems (Medvedeva, Zubkov, Nikitina, Shikhaliev, & Krysin, 2014). These systems are valuable for their potential applications in various fields, including pharmaceuticals and material sciences.
Synthesis and Potential Applications
The compound has been involved in studies related to the synthesis of new heterocyclic systems. For instance, the synthesis and anticoagulant activity of related compounds, like ethylidene and spiro derivatives of Pyrrolo[3,2,1-ij]quinolin-2-ones, have been explored by Novichikhina et al. (2020). These studies are crucial for understanding the compound's potential biomedical applications (Novichikhina, Skoptsova, Shestakov, Potapov, Kosheleva, Kozaderov, Ledenyova, Podoplelova, Panteleev, & Shikhaliev, 2020).
properties
IUPAC Name |
6-fluoro-9-methylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-11,1'-cyclopentane]-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO2/c1-9-8-16(4-2-3-5-16)18-13-11(9)6-10(17)7-12(13)14(19)15(18)20/h6-7,9H,2-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEWOKABNOXENPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2(CCCC2)N3C4=C1C=C(C=C4C(=O)C3=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.